Cas no 921198-16-5 (1,2-Dithiolane-3-pentanoic acid, (3R)-, compd. with L-Aspartic acid(1:1))

• Product Name: 1,2-Dithiolane-3-pentanoic acid, (3R)-, compd. with L-Aspartic acid(1:1)
• CAS No: 921198-16-5
• MF: C₁₂H₂₁NO₆S₂
• MW: 339.428241491318
• CID: 745544
• PubChem ID: 71422440
• Update Time: 2025-04-19

1,2-Dithiolane-3-pentanoic acid, (3R)-, compd. with L-Aspartic acid(1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-pentanoic acid, (3R)-, compd. with L-Aspartic acid(1:1)
• (2S)-2-aminobutanedioic acid,5-[(3R)-dithiolan-3-yl]pentanoic acid
• 5-[(3R)-1,2-Dithiolan-3-yl]pentanoic acid--L-aspartic acid (1/1)
• DTXSID30841468
• 921198-16-5
• (2S)-2-aminobutanedioic acid;5-[(3R)-dithiolan-3-yl]pentanoic acid

• Inchi： 1S/C8H14O2S2.C4H7NO4/c9-8(10)4-2-1-3-7-5-6-11-12-7;5-2(4(8)9)1-3(6)7/h7H,1-6H2,(H,9,10);2H,1,5H2,(H,6,7)(H,8,9)/t7-;2-/m10/s1
• InChI Key： DDZHURWTWJMGBU-HHJOSHSASA-N
• SMILES： S1[C@@H](CCS1)CCCCC(=O)O.OC([C@H](CC(=O)O)N)=O

Computed Properties

• Exact Mass: 339.08102974g/mol
• Monoisotopic Mass: 339.08102974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189Ų